Cas no 2229374-37-0 (tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate)

Tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmaceuticals and bioactive compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The 4-oxobutyl side chain provides a reactive ketone functionality, enabling further derivatization through nucleophilic addition or reductive amination. Its morpholine core contributes to improved solubility and conformational flexibility, which is advantageous in drug design. This compound is commonly employed in the synthesis of protease inhibitors and other therapeutic agents, offering a balance of reactivity and handling convenience for laboratory applications.
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate structure
2229374-37-0 structure
Product Name:tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate
CAS No:2229374-37-0
MF:C13H23NO4
MW:257.3260242939
CID:6012550
PubChem ID:165623052
Update Time:2025-06-13

tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate
    • 2229374-37-0
    • EN300-1901638
    • Inchi: 1S/C13H23NO4/c1-13(2,3)18-12(16)14-7-9-17-10-11(14)6-4-5-8-15/h8,11H,4-7,9-10H2,1-3H3
    • InChI Key: KNSXRLKXPBWPQR-UHFFFAOYSA-N
    • SMILES: O1CCN(C(=O)OC(C)(C)C)C(C1)CCCC=O

Computed Properties

  • Exact Mass: 257.16270821g/mol
  • Monoisotopic Mass: 257.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.8Ų

tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1901638-0.05g
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate
2229374-37-0
0.05g
$1188.0 2023-09-18
Enamine
EN300-1901638-0.1g
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate
2229374-37-0
0.1g
$1244.0 2023-09-18
Enamine
EN300-1901638-0.25g
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate
2229374-37-0
0.25g
$1300.0 2023-09-18
Enamine
EN300-1901638-0.5g
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate
2229374-37-0
0.5g
$1357.0 2023-09-18
Enamine
EN300-1901638-1.0g
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate
2229374-37-0
1g
$1414.0 2023-06-03
Enamine
EN300-1901638-2.5g
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate
2229374-37-0
2.5g
$2771.0 2023-09-18
Enamine
EN300-1901638-5.0g
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate
2229374-37-0
5g
$4102.0 2023-06-03
Enamine
EN300-1901638-10.0g
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate
2229374-37-0
10g
$6082.0 2023-06-03
Enamine
EN300-1901638-1g
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate
2229374-37-0
1g
$1414.0 2023-09-18
Enamine
EN300-1901638-5g
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate
2229374-37-0
5g
$4102.0 2023-09-18

Additional information on tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate

Research Brief on tert-Butyl 3-(4-oxobutyl)morpholine-4-carboxylate (CAS: 2229374-37-0): Recent Advances and Applications

In recent years, the compound tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate (CAS: 2229374-37-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine core and reactive oxobutyl side chain, serves as a versatile intermediate in the synthesis of biologically active compounds. Its unique structural features make it particularly valuable in drug discovery, where it is employed in the development of novel therapeutic agents targeting a range of diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the role of tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate in the synthesis of small-molecule inhibitors and modulators of key biological pathways. For instance, researchers have utilized this compound as a building block in the construction of proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. The oxobutyl moiety of the molecule provides a reactive handle for further functionalization, enabling the attachment of ligands that bind to specific target proteins and E3 ubiquitin ligases, thereby facilitating the selective degradation of disease-causing proteins.

In addition to its applications in PROTAC development, tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate has been employed in the synthesis of morpholine-based kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. The morpholine ring, a common pharmacophore in kinase inhibitors, contributes to the binding affinity and selectivity of these compounds. Recent research has demonstrated that derivatives of this molecule exhibit promising activity against specific kinase targets, with potential applications in precision medicine.

The synthetic versatility of tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate is further underscored by its use in the preparation of prodrugs and drug conjugates. Prodrug strategies are increasingly employed to improve the pharmacokinetic properties of therapeutic agents, such as solubility, stability, and bioavailability. The oxobutyl group in this compound can be readily modified to incorporate prodrug functionalities, enabling controlled release of active drug molecules in vivo. This approach has been explored in the context of anticancer and antiviral therapies, where targeted delivery and reduced systemic toxicity are paramount.

From a methodological perspective, recent advancements in the synthesis and characterization of tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate have been reported. Improved synthetic routes have been developed to enhance yield and purity, while minimizing the formation of byproducts. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to ensure the quality and consistency of the compound. These developments are critical for its reliable use in both research and industrial settings.

Looking ahead, the potential applications of tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate are expected to expand as researchers continue to explore its utility in drug design and chemical biology. Ongoing studies are investigating its incorporation into novel drug delivery systems, such as nanoparticles and antibody-drug conjugates (ADCs), which could further enhance therapeutic efficacy and reduce off-target effects. Additionally, the compound's role in the development of covalent inhibitors, which form irreversible bonds with their target proteins, is an area of active investigation.

In conclusion, tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate (CAS: 2229374-37-0) represents a valuable tool in modern pharmaceutical research. Its structural features and synthetic flexibility make it a key intermediate in the development of innovative therapeutic agents. As the field of chemical biology continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing precision medicine.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd